Cas no 2229071-65-0 (4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine)

• Product Name: 4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine
• CAS No: 2229071-65-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6341463
• PubChem ID: 165705949
• Update Time: 2025-05-25

4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine
• 2229071-65-0
• EN300-1782889
• 4-({4-[(oxiran-2-yl)methyl]phenyl}methyl)morpholine

• Inchi： 1S/C14H19NO2/c1-3-13(10-15-5-7-16-8-6-15)4-2-12(1)9-14-11-17-14/h1-4,14H,5-11H2
• InChI Key： PHYHHZGQJNLWOM-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC(=CC=1)CN1CCOCC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25Ų

Additional information on 4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine

Comprehensive Overview of 4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine (CAS No. 2229071-65-0)

In the realm of organic chemistry and pharmaceutical intermediates, 4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine (CAS No. 2229071-65-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by the presence of both morpholine and oxirane functional groups, offers a versatile platform for synthetic modifications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and agrochemical formulations. The compound's epoxide ring (oxirane) is particularly noteworthy, as it serves as a reactive site for nucleophilic additions, enabling the creation of diverse derivatives.

The growing interest in 4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine aligns with broader trends in sustainable chemistry and green synthesis. As the demand for eco-friendly and efficient chemical processes rises, this compound's potential as a building block for biodegradable materials or low-toxicity pharmaceuticals is being investigated. Its morpholine moiety is a common pharmacophore in bioactive molecules, often associated with improved solubility and bioavailability. This has led to its inclusion in studies targeting central nervous system (CNS) disorders, antimicrobial agents, and kinase inhibitors, reflecting current therapeutic hotspots.

From a synthetic perspective, the compound's benzyl-linked oxirane structure presents intriguing possibilities for ring-opening reactions, a topic frequently searched in academic and industrial databases. Queries such as "epoxide reactivity in drug design" or "morpholine derivatives in medicinal chemistry" highlight the relevance of this molecule. Its CAS No. 2229071-65-0 is increasingly cited in patent applications, particularly in areas like targeted drug delivery systems and polymeric coatings, where its dual functionality can be leveraged.

Analytical characterization of 4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise identification and quality control, critical for its use in sensitive applications. The compound's stability under various pH conditions and thermal profiles is also a subject of ongoing research, addressing common user questions about "storage conditions for epoxide-containing compounds" and "handling precautions for morpholine derivatives."

In material science, the incorporation of 4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine into polymer matrices has shown promise for creating cross-linked networks with tunable mechanical properties. This aligns with the surge in searches for "smart materials with self-healing capabilities" and "epoxy-based composites." Its potential role in adhesive formulations or conductive polymers further expands its industrial appeal, making it a compound of multidisciplinary interest.

As regulatory landscapes evolve, the environmental impact and biodegradability of chemical intermediates like 4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine are under scrutiny. Recent publications have explored its metabolic pathways in microbial systems and aquatic toxicity profiles, responding to the growing emphasis on green chemistry metrics. These studies cater to the increasing number of queries about "sustainable alternatives to traditional epoxides" and "eco-friendly heterocyclic compounds."

The future trajectory of 4-({4-(oxiran-2-yl)methylphenyl}methyl)morpholine research will likely focus on optimizing its synthetic routes for scalability and exploring novel applications in catalysis and nanotechnology. With its CAS No. 2229071-65-0 now appearing in more commercial catalogs, accessibility for further studies is improving. This compound exemplifies how strategic molecular design can bridge gaps between academic innovation and industrial practicality, making it a compelling subject for ongoing investigation.